Cas no 355817-00-4 (N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride)

N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride is a fluorinated amine derivative with potential applications in pharmaceutical and chemical research. Its structure features a 2-fluorobenzyl group and a methoxy-substituted propylamine backbone, offering versatility in synthetic modifications. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in CNS-targeting agents due to its fluorinated aromatic moiety. Its well-defined chemical properties make it suitable for mechanistic studies and structure-activity relationship investigations. The product is typically characterized by high purity, ensuring reliability in research applications.
N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride structure
355817-00-4 structure
Product Name:N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride
CAS No:355817-00-4
MF:C11H16FNO
MW:197.24924659729
MDL:MFCD01135023
CID:879575
PubChem ID:2853699
Update Time:2026-04-29

N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(2-Fluorobenzyl)-1-methoxypropan-2-amine
    • (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
    • (2-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-amine hydrochloride
    • (2-fluorobenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HCl)
    • N-[(2-fluorophenyl)methyl]-1-methoxypropan-2-amine
    • Benzenemethanamine, 2-fluoro-N-(2-methoxy-1-methylethyl)-
    • N-(2-fluorobenzyl)-N-(2-methoxy-1-methylethyl)amine
    • N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride
    • MDL: MFCD01135023
    • Inchi: InChI=1S/C11H16FNO/c1-9(8-14-2)13-7-10-5-3-4-6-11(10)12/h3-6,9,13H,7-8H2,1-2H3
    • InChI Key: NPLAJHVLMBGXAG-UHFFFAOYSA-N
    • SMILES: CC(COC)NCC1=CC=CC=C1F

Computed Properties

  • Exact Mass: 197.12200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.34110

N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride Pricemore >>

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